1-Ethyl-3,3-dimethyl-6-nitro-1,3-dihydro-indol-2-one

• Molecular Formula: C12H14N2O3
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 1-ethyl-3,3-dimethyl-6-nitroindol-2-one
• InChI: InChI=1S/C12H14N2O3/c1-4-13-10-7-8(14(16)17)5-6-9(10)12(2,3)11(13)15/h5-7H,4H2,1-3H3
• InChI Key: LUUINGVHEHDLDS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)[N+](=O)[O-])C(C1=O)(C)C

Description

1-Ethyl-3,3-dimethyl-6-nitro-1,3-dihydro-indol-2-one is a useful research compound. Its molecular formula is C12H14N2O3 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3,3-dimethyl-6-nitro-1,3-dihydro-indol-2-one (6 g, 29.10 mmol) in anhydrous N,N-dimethylformamide (DMF) (35 ml) was treated with sodium hydride. The resulting suspension was stirred for 1 h at 60° C. A solution of bromo-ethane (2.17 mL, 3.17 g, 29.10 mmol) in DMF (10 ml) was added. The mixture was allowed to cool to room temperature and stirred for 1 h. After removal of the solvent the mixture was quenched with water (100 ml) and extracted with ethyl acetate (3×100 ml). The extract was dried over Na2SO4, evaporated and the crude product was purified by column chromatography on silica gel. Elution with ethyl acetate/n-heptane (1:3) yielded 5.94 g (87%) of a yellow solid.